Cas no 57721-81-0 (Acetic acid;2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-ol)

• Product name: Acetic acid;2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-ol
• CAS No: 57721-81-0
• MF: C₁₄H₂₀O₂^.C₂H₄O₂
• MW: 280.359
• CID: 2833080
• PubChem ID: 71440976

Acetic acid;2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-ol Chemical and Physical Properties

Names and Identifiers

• 57721-81-0
• Acetic acid--2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-ol (1/1)
• DTXSID40849930
• Acetic acid;2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-ol

• Inchi： InChI=1S/C14H20O2.C2H4O2/c1-8-9(2)13-11(10(3)12(8)15)6-7-14(4,5)16-13;1-2(3)4/h15H,6-7H2,1-5H3;1H3,(H,3,4)
• InChI Key： FJIUHFIUTLMBQD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 280.16745924Da
• Monoisotopic Mass: 280.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų